Cas no 220526-76-1 (5-Chloro-2-(4-methylbenzoyl)-1-benzofuran)

5-Chloro-2-(4-methylbenzoyl)-1-benzofuran structure
220526-76-1 structure
Product Name:5-Chloro-2-(4-methylbenzoyl)-1-benzofuran
CAS No:220526-76-1
MF:C16H11ClO3
MW:286.709743738174
MDL:MFCD12922712
CID:2625234
PubChem ID:10565173
Update Time:2025-04-21

5-Chloro-2-(4-methylbenzoyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

    • (5-Chlorobenzofuran-2-yl)(4-methoxyphenyl)methanone
    • (5-chloro-1-benzofuran-2-yl)(4-methoxyphenyl)methanone
    • (5-Chloro-1-benzofuran-2-yl)(4-methoxyphenyl)-methanone
    • 5-chloro-2-(4-methoxybenzoyl)-1-benzofuran
    • chlorobenzofuranylmethoxyphenylmethanone
    • RP15672
    • 2-(4-Methoxybenzoyl)-5-chlorobenzofuran
    • (5-chloro-1-benzofuran-2-yl)-(4-methoxyphenyl)methanone
    • (5-chloro-1-benzo[b]fu
    • AKOS005073395
    • KD-0736
    • Z232341036
    • 5-CHLORO-2-(4-METHYLBENZOYL)BENZOFURAN
    • MFCD12922712
    • 220526-76-1
    • C16H11ClO3
    • CS-0150422
    • 5-Chloro-2-(4-methylbenzoyl)-1-benzofuran
    • MDL: MFCD12922712
    • Inchi: 1S/C16H11ClO3/c1-19-13-5-2-10(3-6-13)16(18)15-9-11-8-12(17)4-7-14(11)20-15/h2-9H,1H3
    • InChI Key: AACRMSQFZNENME-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(C(C1C=CC(=CC=1)OC)=O)O2

Computed Properties

  • Exact Mass: 286.0396719g/mol
  • Monoisotopic Mass: 286.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.4
  • XLogP3: 4.6

5-Chloro-2-(4-methylbenzoyl)-1-benzofuran Security Information

5-Chloro-2-(4-methylbenzoyl)-1-benzofuran Pricemore >>

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